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Compound of Interest

Compound Name: 5-Undecynoic acid, 4-oxo-

Cat. No.: B15460689 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Undecynoic acid, 4-oxo- is a synthetic, medium-chain fatty acid analogue. Its unique

structure, featuring a ketone group at the 4-position and a terminal alkyne, suggests its

potential as a valuable tool in metabolic research, particularly in the study of fatty acid oxidation

(FAO). While direct experimental data for this specific compound is not extensively available in

current literature, its structural features allow for well-reasoned hypotheses regarding its

mechanism of action and applications. This document provides detailed application notes and

experimental protocols based on the analysis of structurally similar compounds and their roles

as enzyme inhibitors and metabolic probes.

The presence of a β-keto acid moiety suggests that 5-Undecynoic acid, 4-oxo- may act as an

inhibitor of the β-oxidation pathway, a critical process for energy production from fatty acids.

Specifically, it is hypothesized to target the enzyme 3-ketoacyl-CoA thiolase (3-KAT). The

terminal alkyne group further suggests that it may function as a mechanism-based inhibitor,

forming a covalent adduct with the enzyme active site, leading to irreversible inhibition. Such

inhibitors are highly sought after for their specificity and potency.

These characteristics position 5-Undecynoic acid, 4-oxo- as a potential modulator of cellular

metabolism with applications in studying metabolic disorders where dysregulated fatty acid

oxidation is a key feature, such as in type 2 diabetes, cardiovascular diseases, and certain

cancers.
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Hypothesized Mechanism of Action
5-Undecynoic acid, 4-oxo- is proposed to act as an inhibitor of the mitochondrial fatty acid β-

oxidation pathway. The final step of each β-oxidation cycle is catalyzed by 3-ketoacyl-CoA

thiolase, which cleaves a 3-ketoacyl-CoA molecule to release acetyl-CoA and a fatty acyl-CoA

that is two carbons shorter. Due to its structural similarity to the natural substrate, 5-
Undecynoic acid, 4-oxo- is expected to bind to the active site of 3-ketoacyl-CoA thiolase. The

reactive alkyne group can then form a covalent bond with a key amino acid residue in the

enzyme's active site, leading to irreversible inhibition. This inhibition would lead to a decrease

in the rate of fatty acid oxidation and a subsequent shift towards glucose metabolism for energy

production.
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To cite this document: BenchChem. [Application Notes and Protocols: 5-Undecynoic acid, 4-
oxo- in Metabolic Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15460689#5-undecynoic-acid-4-oxo-applications-in-
metabolic-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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